1,5-Dihydroxyanthrone

• Molecular Formula: C14H10O3
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 1,5-dihydroxy-10H-anthracen-9-one
• InChI: InChI=1S/C14H10O3/c15-11-5-2-4-9-10(11)7-8-3-1-6-12(16)13(8)14(9)17/h1-6,15-16H,7H2
• InChI Key: MYYRAEQRSBLQQO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC=C2)O)C(=O)C3=C1C(=CC=C3)O

Description

It belongs to the anthraquinone family and is characterized by its two hydroxyl groups positioned at the 1 and 5 positions on the anthracene ring system . This compound is notable for its vibrant color and is used in various applications, including dyes and pigments .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,5-Dihydroxy-10H-anthracen-9-one can be synthesized through several methods. One common synthetic route involves the hydroxylation of anthraquinone derivatives. For instance, the hydroxylation of 1,5-dichloroanthraquinone using sodium hydroxide can yield 1,5-dihydroxy-10H-anthracen-9-one . The reaction typically requires elevated temperatures and a suitable solvent, such as ethanol or water .

Industrial Production Methods

In industrial settings, the production of 1,5-dihydroxy-10H-anthracen-9-one often involves large-scale hydroxylation processes. These processes are optimized for high yield and purity, utilizing continuous flow reactors and advanced purification techniques . The compound is then isolated through crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

1,5-Dihydroxy-10H-anthracen-9-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones, which are important intermediates in dye synthesis.

Reduction: Reduction reactions can convert the compound into hydroquinones, which have applications in photography and as antioxidants.

Substitution: The hydroxyl groups can participate in substitution reactions, leading to the formation of ethers and esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Ethers and esters

Scientific Research Applications

1,5-Dihydroxy-10H-anthracen-9-one has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of dyes and pigments.

Biology: The compound is studied for its potential antioxidant properties and its ability to inhibit certain enzymes.

Medicine: Research is ongoing into its potential use in treating skin conditions such as psoriasis.

Industry: It is used in the production of fluorescent whitening agents and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 1,5-dihydroxy-10H-anthracen-9-one involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: The compound can inhibit enzymes such as lipoxygenases, which are involved in inflammatory processes.

Antioxidant Activity: It can scavenge free radicals and reduce oxidative stress, contributing to its potential therapeutic effects.

Cellular Effects: The compound has been shown to inhibit the growth of certain cell lines, making it a potential candidate for cancer research.

Comparison with Similar Compounds

1,5-Dihydroxy-10H-anthracen-9-one can be compared with other similar compounds in the anthraquinone family:

1,8-Dihydroxy-10H-anthracen-9-one:

1,3-Dihydroxy-10H-anthracen-9-one: This compound has applications in dye synthesis and exhibits similar chemical reactivity.

Uniqueness

1,5-Dihydroxy-10H-anthracen-9-one is unique due to its specific hydroxylation pattern, which imparts distinct chemical and biological properties. Its ability to inhibit specific enzymes and its potential therapeutic applications set it apart from other anthraquinones .